Cas no 941924-77-2 (N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide)

• Product Name: N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide
• CAS No: 941924-77-2
• MF: C₁₄H₉FN₂OS
• MW: 272.297465085983
• CID: 5501103
• Update Time: 2025-10-28

N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide

• Inchi： 1S/C14H9FN2OS/c15-11-4-2-1-3-10(11)14(18)17-9-5-6-13-12(7-9)16-8-19-13/h1-8H,(H,17,18)
• InChI Key： YUBONJODMUXHQC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC=NC2=C1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide

N-(1,3-Benzothiazol-5-yl)-2-fluorobenzamide: A Comprehensive Overview

The compound N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide, identified by the CAS number 941924-77-2, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of benzothiazole derivatives, which have garnered considerable attention due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound comprises a benzothiazole ring system attached to a fluorobenzamide group, making it a versatile molecule with promising functional properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery. The presence of the benzothiazole moiety in N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide contributes to its ability to act as a potential inhibitor of various enzymes and proteins. For instance, researchers have explored its role in modulating kinase activity, which is crucial in treating diseases such as cancer and inflammatory disorders. The fluorine atom in the fluorobenzamide group further enhances the compound's pharmacokinetic properties, making it more bioavailable and stable within biological systems.

In addition to its pharmaceutical applications, N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide has shown promise in the field of agrochemistry. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a potential candidate for developing eco-friendly pesticides and fungicides. Recent advancements in green chemistry have emphasized the need for sustainable agricultural solutions, and this compound aligns well with these objectives due to its biodegradability and reduced environmental impact compared to traditional chemical agents.

The synthesis of N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key steps such as coupling reactions and cyclizations. These advancements not only enhance the efficiency of the synthesis process but also contribute to cost-effectiveness and scalability for industrial production.

From a materials science perspective, the unique electronic properties of N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide make it an attractive candidate for applications in optoelectronic devices. Its ability to absorb light across a broad spectrum suggests potential uses in solar cells and light-emitting diodes (LEDs). Recent studies have demonstrated its suitability as a photosensitizer in dye-sensitized solar cells (DSSCs), where it exhibits high efficiency under both indoor and outdoor lighting conditions.

The environmental impact of N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide has also been a focus of recent research. Scientists have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This characteristic is particularly advantageous for reducing its persistence in ecosystems and minimizing potential risks to aquatic life. Furthermore, its low toxicity profile makes it a safer alternative to conventional chemicals used in industrial and agricultural settings.

In conclusion, N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide, with its CAS number 941924-77-2, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in shaping future innovations.